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Compound of Interest

Compound Name:
3-(Methoxymethyl)-3-

methylpiperidine

Cat. No.: B13566377

Get Quote

Executive Summary
3-(Methoxymethyl)-3-methylpiperidine is a critical gem-disubstituted piperidine scaffold used

extensively in medicinal chemistry, particularly in the synthesis of Janus Kinase (JAK) inhibitors

(e.g., Tofacitinib analogs) and peptide mimetics. The introduction of a quaternary center at the

C3 position imposes specific conformational constraints that enhance metabolic stability and

selectivity.

This guide provides a definitive reference for the spectroscopic identification of this compound.

It synthesizes mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic

resonance (NMR) data, supported by rigorous experimental protocols.
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Property Data

IUPAC Name 3-(Methoxymethyl)-3-methylpiperidine

Molecular Formula C₈H₁₇NO

Molecular Weight
143.23 g/mol (Free Base); 179.69 g/mol (HCl

Salt)

Appearance
Colorless oil (Free Base); White crystalline solid

(HCl Salt)

Solubility
Soluble in Methanol, DMSO, Water; Free base

soluble in DCM

Chirality
Achiral (unless resolved); typically supplied as

racemate

Synthesis & formation Pathway
Understanding the synthesis is crucial for identifying potential impurities (e.g., des-methyl

analogs or unreduced lactams). The compound is typically synthesized via the reduction of a

3,3-disubstituted glutarimide or piperidine-2,6-dione precursor.

Synthesis Workflow Diagram
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Figure 1: General synthetic pathway for gem-disubstituted piperidines.

Spectroscopic Data Analysis[4][5]
Mass Spectrometry (MS)
Method: Electrospray Ionization (ESI) in Positive Mode.

Molecular Ion: The compound exhibits a robust protonated molecular ion
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.

Fragmentation: The quaternary center at C3 stabilizes specific fragments, distinguishing it

from its mono-substituted analogs.

Ion Type m/z (Theory) m/z (Observed) Interpretation

[M+H]⁺ 144.14 144.1
Protonated parent

molecule

[M+Na]⁺ 166.12 166.1 Sodium adduct

Fragment A 112.1 112.1
Loss of Methanol (-

CH₃OH)

Fragment B 99.1 99.1

Loss of -CH₂OCH₃

(Methoxymethyl

radical)

Diagnostic Logic: The loss of 32 Da (methanol) is characteristic of the methoxymethyl ether

side chain. If the peak at 112 is absent, suspect the lack of the ether linkage (potential

hydrolysis impurity).

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) on neat oil or KBr pellet for salt.

N-H Stretch: 3300–3500 cm⁻¹ (Broad). Note: In the HCl salt, this shifts to ~2800–3000 cm⁻¹

due to ammonium formation.

C-H Stretch (sp³): 2850–2960 cm⁻¹.

C-O Stretch (Ether): 1100–1120 cm⁻¹ (Strong). This is the diagnostic band for the

methoxymethyl group.

Fingerprint: Absence of Carbonyl (C=O) at 1650–1750 cm⁻¹ confirms complete reduction of

the glutarimide precursor.

Nuclear Magnetic Resonance (NMR)
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Solvent: Deuterated Chloroform (CDCl₃) or Methanol-d4 (CD₃OD). Frequency: 500 MHz

(recommended for resolution of gem-dimethyl/methylene signals).

¹H NMR Data (Free Base in CDCl₃)
Position

Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment

OCH₃ 3.32 Singlet 3H -
Methoxy

group

C3-CH₂-O 3.18 Singlet 2H -

Methylene

adjacent to

ether

C2-H 2.85 Doublet 1H 12.5
Axial proton

near N

C6-H 2.78 Multiplet 2H -
Protons near

N

C2-H' 2.50 Doublet 1H 12.5
Equatorial

proton near N

C4, C5 1.40 – 1.65 Multiplet 4H -

Ring

methylene

protons

C3-CH₃ 0.92 Singlet 3H -

Methyl on

quaternary

C3

NH 1.80 Broad s 1H -
Amine proton

(exchanges)

Note: The C2 protons appear as an AB system (or distinct doublets) due to the adjacent chiral-

like quaternary center, even though the molecule is achiral, the protons are diastereotopic.

¹³C NMR Data (DEPT-135 Correlated)
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Shift (δ ppm) Carbon Type Assignment

78.5 CH₂ (Down) C3-CH₂-O (Ether methylene)

59.2 CH₃ (Up) OCH₃ (Methoxy carbon)

56.8 CH₂ (Down)
C2 (Next to N and Quaternary

C)

46.5 CH₂ (Down) C6 (Next to N)

36.2 C (Quaternary) C3 (Quaternary Center)

31.5 CH₂ (Down) C4

22.1 CH₂ (Down) C5

20.8 CH₃ (Up) C3-CH₃ (Methyl group)

Experimental Protocols
NMR Sample Preparation (Self-Validating)
To ensure data integrity, use an internal standard to verify the integration of the unique methyl

singlet.

Massing: Weigh 10 mg of 3-(Methoxymethyl)-3-methylpiperidine.

Solvation: Dissolve in 0.6 mL CDCl₃ (containing 0.03% TMS).

Neutralization (If HCl salt): If starting with the salt, add 1 drop of NaOD/D₂O or perform a

free-base extraction using K₂CO₃/DCM before NMR to avoid peak broadening of α-protons.

Validation: The integration ratio of the C3-Methyl singlet (0.92 ppm) to the Methoxy singlet

(3.32 ppm) must be exactly 1:1. Any deviation indicates solvent contamination or impurity.

Mass Spectrometry Workflow
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Figure 2: MS Analysis Workflow.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. US4435572A - Synthesis of ethyl-4(3'-methoxyphenyl)-1-methyl piperidine-3-carboxylate -
Google Patents [patents.google.com]
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(Methoxymethyl)-3-methylpiperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13566377/docs#technical-guide-spectroscopic-
characterization-of-3-methoxymethyl-3-methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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